Cas no 1351168-97-2 (tert-Butyl 4-(3-bromo-2-oxopyrrolidin-1-yl)piperidine-1-carboxylate)

• Product Name: tert-Butyl 4-(3-bromo-2-oxopyrrolidin-1-yl)piperidine-1-carboxylate
• CAS No: 1351168-97-2
• MF: C₁₄H₂₃BrN₂O₃
• MW: 347.248023271561
• CID: 1092174
• PubChem ID: 66800608
• Update Time: 2025-06-08

tert-Butyl 4-(3-bromo-2-oxopyrrolidin-1-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-(3-bromo-2-oxopyrrolidin-1-yl)piperidine-1-carboxylate
• BEC16897
• 1351168-97-2
• EN300-6478575
• DNERPQGGMNNWSV-UHFFFAOYSA-N
• SCHEMBL789786

• Inchi： 1S/C14H23BrN2O3/c1-14(2,3)20-13(19)16-7-4-10(5-8-16)17-9-6-11(15)12(17)18/h10-11H,4-9H2,1-3H3
• InChI Key： DNERPQGGMNNWSV-UHFFFAOYSA-N
• SMILES： BrC1C(N(CC1)C1CCN(C(=O)OC(C)(C)C)CC1)=O

Computed Properties

• Exact Mass: 346.08921g/mol
• Monoisotopic Mass: 346.08921g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 49.8Ų

Additional information on tert-Butyl 4-(3-bromo-2-oxopyrrolidin-1-yl)piperidine-1-carboxylate

Comprehensive Overview of tert-Butyl 4-(3-bromo-2-oxopyrrolidin-1-yl)piperidine-1-carboxylate (CAS No. 1351168-97-2)

The compound tert-Butyl 4-(3-bromo-2-oxopyrrolidin-1-yl)piperidine-1-carboxylate (CAS No. 1351168-97-2) is a highly specialized intermediate in organic synthesis, particularly in the pharmaceutical and agrochemical industries. Its unique structure, featuring a brominated pyrrolidinone and a piperidine ring protected by a tert-butyloxycarbonyl (Boc) group, makes it a versatile building block for the development of bioactive molecules. Researchers and chemists frequently search for this compound due to its relevance in drug discovery, especially in the synthesis of kinase inhibitors and other small-molecule therapeutics.

In recent years, the demand for tert-Butyl 4-(3-bromo-2-oxopyrrolidin-1-yl)piperidine-1-carboxylate has surged, driven by advancements in medicinal chemistry and the growing interest in heterocyclic compounds. Its CAS No. 1351168-97-2 is often queried in scientific databases, reflecting its importance in the synthesis of complex molecules. The compound's bromo substituent offers a reactive site for further functionalization, enabling the creation of diverse derivatives with potential therapeutic applications. This aligns with the current trend of fragment-based drug design, where modular intermediates like this play a pivotal role.

From a synthetic perspective, tert-Butyl 4-(3-bromo-2-oxopyrrolidin-1-yl)piperidine-1-carboxylate is valued for its stability and compatibility with various reaction conditions. The Boc-protected piperidine moiety ensures selective deprotection when needed, a feature highly sought after in multi-step syntheses. Laboratories focusing on high-throughput screening or combinatorial chemistry often incorporate this compound into their libraries due to its predictable reactivity and scalability. Moreover, its 2-oxopyrrolidin core is a common motif in central nervous system (CNS) active compounds, making it a hotspot for neuroscience research.

Environmental and regulatory considerations also influence the use of CAS No. 1351168-97-2. As industries shift toward green chemistry principles, the efficient synthesis and handling of such intermediates are scrutinized. The compound's halogenated nature necessitates careful waste management, aligning with global initiatives for sustainable chemical processes. Researchers are increasingly exploring catalytic methods to minimize bromine-related byproducts, addressing both economic and ecological concerns.

In summary, tert-Butyl 4-(3-bromo-2-oxopyrrolidin-1-yl)piperidine-1-carboxylate (CAS No. 1351168-97-2) exemplifies the intersection of innovation and practicality in modern chemistry. Its applications span drug development, material science, and beyond, making it a subject of ongoing exploration. As the scientific community continues to prioritize structure-activity relationships and molecular diversity, this compound will undoubtedly remain a key player in cutting-edge research.